(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride

• IUPAC Name: N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-1-pyridin-3-ylmethanamine;hydrochloride
• InChI: InChI=1S/C16H19ClN2O2.ClH/c1-3-21-16-13(7-14(17)8-15(16)20-2)11-19-10-12-5-4-6-18-9-12;/h4-9,19H,3,10-11H2,1-2H3;1H
• InChI Key: OGVFAGJZJHNWGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Cl)CNCC2=CN=CC=C2.Cl
• Molecular Formula: C16H20Cl2N2O2
• Molecular Weight: 343.2 g/mol

Description

(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride is a chemical compound with potential applications in scientific research. It is a synthetic compound that is used in the study of various biological processes, including cellular signaling and gene expression.

Scientific Research Applications

(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride has potential applications in scientific research. It has been shown to have a high affinity for certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This makes it a useful tool for studying the role of these receptors in various biological processes.

Mechanism of Action

The mechanism of action of (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride is not fully understood. However, it is thought to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. This results in a complex interplay between the two receptors, which can lead to a variety of biological effects.
Biochemical and Physiological Effects:
(5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased motivation and reward-seeking behavior. It has also been shown to modulate the activity of certain neurotransmitters, including serotonin and glutamate.

Advantages and Limitations for Lab Experiments

One advantage of using (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride in lab experiments is its high affinity for certain receptors in the brain. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving (5-chloro-2-ethoxy-3-methoxybenzyl)(pyridin-3-ylmethyl)amine hydrochloride. One area of interest is its potential as a treatment for certain neurological and psychiatric disorders, including depression and schizophrenia. Another area of interest is its potential as a tool for studying the role of dopamine and serotonin receptors in addiction and reward-seeking behavior. Additionally, further research is needed to fully understand its mechanism of action and to develop more specific and potent compounds for use in scientific research.